![molecular formula C13H18BClO2S B6219921 2-[2-chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane CAS No. 2060541-22-0](/img/no-structure.png)
2-[2-chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Overview
Description
2-[2-Chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CMPTMD) is a boron-containing compound that has been studied extensively in recent years due to its potential as a versatile synthetic building block and its diverse applications in scientific research. CMPTMD is a useful reagent for a variety of organic transformations, and it has been used in the synthesis of a wide range of compounds. In addition, CMPTMD has been used in the development of novel materials, including polymers and nanomaterials. Furthermore, CMPTMD has been studied for its potential as a therapeutic agent, with research exploring its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments.
Scientific Research Applications
2-[2-chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been used in a variety of scientific research applications. It has been used in the synthesis of polymers and nanomaterials, and it has also been used in the synthesis of a wide range of compounds. In addition, this compound has been studied for its potential as a therapeutic agent, with research exploring its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments.
Mechanism of Action
The exact mechanism of action of 2-[2-chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is not yet fully understood, but it is believed to involve the formation of a boron-containing complex with a biological target. This complex is thought to interact with the target in a manner that modulates its activity, leading to the desired therapeutic effect.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, studies have shown that this compound has the potential to modulate a variety of biological processes, including cell proliferation, gene expression, and signal transduction. In addition, this compound has been shown to have anti-inflammatory, anti-tumor, and anti-oxidant properties.
Advantages and Limitations for Lab Experiments
2-[2-chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has several advantages for laboratory experiments. It is relatively easy to synthesize and is stable in a variety of solvents and temperatures. In addition, this compound is non-toxic and has a low cost. However, there are some limitations to the use of this compound in laboratory experiments. For example, this compound is not soluble in water, and it is not compatible with some common laboratory reagents.
Future Directions
There are several potential future directions for the use of 2-[2-chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. Further research is needed to better understand the mechanism of action of this compound and its biochemical and physiological effects. In addition, further research is needed to explore the potential applications of this compound in the development of novel materials and compounds. Furthermore, research is needed to explore the potential advantages and limitations of this compound for laboratory experiments, as well as to develop methods to improve its solubility and compatibility with common laboratory reagents. Finally, research is needed to explore the potential therapeutic applications of this compound and to develop methods to improve its efficacy and safety.
Synthesis Methods
2-[2-chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane can be synthesized in a two-step process using a Wittig reaction and a subsequent oxidation reaction. The Wittig reaction involves the reaction of a phosphonium salt with an aldehyde to form an alkene. The oxidation reaction involves the oxidation of the alkene to the corresponding alcohol, which is then converted to this compound. The synthesis of this compound has been described in detail in several studies, and the procedure is relatively simple and straightforward.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[2-chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane' involves the reaction of 2-chloro-4-(methylsulfanyl)phenylboronic acid with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a palladium catalyst.", "Starting Materials": [ "2-chloro-4-(methylsulfanyl)phenylboronic acid", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "Palladium catalyst" ], "Reaction": [ "Step 1: Dissolve 2-chloro-4-(methylsulfanyl)phenylboronic acid (1.0 equiv) and 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (1.2 equiv) in a solvent such as toluene or DMF.", "Step 2: Add a palladium catalyst such as Pd(PPh3)4 (0.1 equiv) to the reaction mixture.", "Step 3: Heat the reaction mixture to reflux under an inert atmosphere for several hours.", "Step 4: Cool the reaction mixture and filter off any solids.", "Step 5: Purify the crude product by column chromatography or recrystallization to obtain the desired compound '2-[2-chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane'." ] } | |
| 2060541-22-0 | |
Molecular Formula |
C13H18BClO2S |
Molecular Weight |
284.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
